Cas no 2172528-29-7 (2-(5-methyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile)

• Product Name: 2-(5-methyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile
• CAS No: 2172528-29-7
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5567741
• PubChem ID: 165595553
• Update Time: 2025-10-30

2-(5-methyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile
• 2172528-29-7
• EN300-1598441

• Inchi： 1S/C10H16N4/c1-3-4-5-8-14-9(2)10(6-7-11)12-13-14/h3-6,8H2,1-2H3
• InChI Key： QODTWJRRWDZGJQ-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(CC#N)N=N1)CCCCC

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-(5-methyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile

Research Brief on 2-(5-methyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile (CAS: 2172528-29-7)

2-(5-methyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile (CAS: 2172528-29-7) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole core and acetonitrile functional group, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The synthesis and biological evaluation of this compound have been the focus of several recent studies, which highlight its versatility and efficacy in drug discovery and development.

The synthesis of 2-(5-methyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile typically involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a widely used "click chemistry" approach. This method allows for the efficient and regioselective formation of the 1,2,3-triazole ring, which is a key structural feature of the compound. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for further biological testing and pharmaceutical applications.

In terms of biological activity, preliminary studies have demonstrated that 2-(5-methyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile exhibits significant inhibitory effects against a range of bacterial and fungal pathogens. Its mechanism of action appears to involve the disruption of microbial cell wall synthesis and interference with essential enzymatic processes. Additionally, the compound has shown moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Further investigations are underway to elucidate its precise molecular targets and optimize its pharmacological properties.

Recent research has also explored the compound's potential as an anti-inflammatory agent. In vitro and in vivo studies have indicated that 2-(5-methyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile can modulate key inflammatory pathways, such as the NF-κB signaling cascade, thereby reducing the production of pro-inflammatory cytokines. These findings open new avenues for the development of novel anti-inflammatory therapeutics, particularly for chronic inflammatory conditions where current treatments are limited by side effects or inadequate efficacy.

Despite these promising results, several challenges remain in the development of 2-(5-methyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Moreover, the compound's structure-activity relationships (SAR) must be further explored to identify derivatives with enhanced potency and selectivity. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 2-(5-methyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile (CAS: 2172528-29-7) represents a promising candidate in the field of medicinal chemistry, with diverse biological activities and therapeutic potential. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and optimize its properties for drug development. As the scientific community continues to explore this compound, it may pave the way for new treatments targeting infectious diseases, cancer, and inflammatory disorders.